4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C26H25F3N2O4/c1-14-22(25(33)31-17-7-4-6-16(13-17)26(27,28)29)23(24-18(30-14)8-5-9-19(24)32)15-10-11-20(34-2)21(12-15)35-3/h4,6-7,10-13,23,30H,5,8-9H2,1-3H3,(H,31,33)
• InChI Key: YHIRCQFLQYAFLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=C(C=C3)OC)OC)C(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C26H25F3N2O4
• Molecular Weight: 486.5 g/mol

Description

4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is a complex organic compound that belongs to the class of hexahydroquinolines This compound is characterized by the presence of a trifluoromethyl group, which is known to enhance its biological activity and stability

Preparation Methods

The synthesis of 4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide typically involves a multi-step process. One common method includes the Povarov reaction, which is a cycloaddition reaction between an aniline, an aldehyde, and an alkene. The reaction is often catalyzed by Lewis acids such as BF3·OEt2. The resulting intermediate undergoes further functionalization to introduce the trifluoromethyl group and the carboxamide moiety .

Chemical Reactions Analysis

4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts such as palladium on carbon, resulting in the formation of reduced quinoline derivatives.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, often facilitated by strong bases or nucleophiles.

Common reagents used in these reactions include oxidizing agents like KMnO4, reducing agents like Pd/C, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Material Science: Its unique structural properties make it a candidate for the development of new materials with enhanced stability and performance.

Biological Research: The compound is used to study the effects of trifluoromethyl groups on biological activity and stability, providing insights into the design of more effective pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances the compound’s binding affinity and selectivity, leading to the inhibition of key pathways involved in disease progression. For example, it may inhibit kinases or other enzymes critical for cancer cell survival .

Comparison with Similar Compounds

Similar compounds include other hexahydroquinoline derivatives with varying substituents. For instance:

2-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methoxy-3-methylquinoline: This compound has a chlorophenyl group instead of a trifluoromethyl group, which affects its biological activity and stability.

3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)-4-(trifluoromethyl)isoxazole: This isoxazole derivative also contains a trifluoromethyl group and is studied for its anticancer properties.

The uniqueness of 4-(3,4-dimethoxyphenyl)-2-methyl-5-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.